Cas no 2172598-10-4 (ethyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 2172598-10-4
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• CID: 6504348
• PubChem ID: 165961774
• Update Time: 2025-05-19

ethyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate
• EN300-1454048
• 2172598-10-4

• Inchi： 1S/C14H18BrNO3/c1-3-19-14(17)12-8-16-7-11(12)10-5-4-9(18-2)6-13(10)15/h4-6,11-12,16H,3,7-8H2,1-2H3
• InChI Key： KKDBDCVDWJSSCA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1CNCC1C(=O)OCC)OC

Computed Properties

• Exact Mass: 327.04701g/mol
• Monoisotopic Mass: 327.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate

Introduction to ethyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2172598-10-4)

Ethyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2172598-10-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a brominated aryl group, and an ester functionality. These structural elements contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of ethyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate is particularly noteworthy due to its potential for modulating various biological targets. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is a common motif in many biologically active compounds. It can influence the conformational flexibility and binding affinity of molecules, making it an attractive scaffold for drug design. The presence of the bromine atom on the aryl group adds further complexity and reactivity, which can be exploited in various synthetic transformations and biological studies.

In recent years, there has been a growing interest in the use of brominated compounds for their potential therapeutic applications. For instance, brominated derivatives have been explored for their anti-inflammatory, antiviral, and anticancer properties. The methoxy group on the aryl ring can also play a crucial role in modulating the lipophilicity and solubility of the molecule, which are important factors in drug absorption and distribution.

The ester functionality in ethyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate provides additional opportunities for chemical modification and functionalization. Ester groups are known to be susceptible to hydrolysis under certain conditions, which can be advantageous in prodrug design. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving pharmacokinetic properties such as stability and bioavailability.

Recent studies have highlighted the potential of ethyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate as a lead compound for developing new therapeutic agents. For example, researchers at the University of California have reported that this compound exhibits promising activity against certain types of cancer cells. The unique combination of its structural features allows it to interact with specific protein targets involved in cell proliferation and apoptosis.

In addition to its potential as a therapeutic agent, ethyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate is also valuable as an intermediate in synthetic chemistry. Its reactivity and functional groups make it suitable for a wide range of chemical reactions, including coupling reactions, substitution reactions, and cyclization reactions. These synthetic transformations can lead to the creation of more complex molecules with diverse biological activities.

The synthesis of ethyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the formation of the pyrrolidine ring through cyclization reactions and the introduction of the bromoaryl group via substitution or coupling reactions. Advances in catalytic methods and green chemistry approaches have further optimized these synthetic pathways, making them more efficient and environmentally friendly.

In conclusion, ethyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2172598-10-4) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic chemistry. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and as a valuable intermediate in chemical synthesis. Ongoing research continues to uncover new applications and insights into its biological activities, further solidifying its importance in the scientific community.